1-(1,3-benzodioxol-5-yl)-5-(methylthio)-1H-tetrazole

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-5-methylsulfanyltetrazole
• InChI: InChI=1S/C9H8N4O2S/c1-16-9-10-11-12-13(9)6-2-3-7-8(4-6)15-5-14-7/h2-4H,5H2,1H3
• InChI Key: LAYOZVVTPKUNFZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=NN1C2=CC3=C(C=C2)OCO3
• Molecular Formula: C9H8N4O2S
• Molecular Weight: 236.25 g/mol

Description

1-(1,3-benzodioxol-5-yl)-5-(methylthio)-1H-tetrazole is a chemical compound that has gained attention in scientific research due to its unique properties. This compound is a tetrazole derivative and is used in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 1-(1,3-benzodioxol-5-yl)-5-(methylthio)-1H-tetrazole is not fully understood. However, it has been suggested that the compound may act by inhibiting enzymes involved in cellular processes, such as DNA synthesis and protein synthesis. It may also act by binding to specific receptors in the body, leading to a biological response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacterial and viral cells. In addition, it has been found to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(1,3-benzodioxol-5-yl)-5-(methylthio)-1H-tetrazole in lab experiments include its unique properties and potential for use in medicinal chemistry. However, the limitations include the complex synthesis process and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-yl)-5-(methylthio)-1H-tetrazole. These include further studies on its mechanism of action, as well as its potential use in the treatment of neurological disorders. Additionally, research can be conducted on the development of more efficient synthesis methods and the optimization of its biological activity. The compound can also be studied for its potential use in the development of new drugs and therapies.
In conclusion, this compound is a unique compound that has gained attention in scientific research due to its potential use in medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further research on this compound may lead to the development of new drugs and therapies for various diseases and disorders.

Synthesis Methods

The synthesis of 1-(1,3-benzodioxol-5-yl)-5-(methylthio)-1H-tetrazole is a multi-step process. The starting material is 5-(methylthio)-1H-tetrazole, which is reacted with 1,3-benzodioxole-5-carbaldehyde in the presence of a base to form the desired compound. The reaction is carried out under reflux conditions for several hours, and the product is purified by column chromatography.

Scientific Research Applications

1-(1,3-benzodioxol-5-yl)-5-(methylthio)-1H-tetrazole has been extensively studied for its potential use in medicinal chemistry. It has been found to exhibit antitumor, antiviral, and antibacterial activities. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.